Cas no 1005299-85-3 (3-methyl-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzene-1-sulfonamide)

• Product Name: 3-methyl-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzene-1-sulfonamide
• CAS No: 1005299-85-3
• MF: C₂₀H₂₄N₂O₃S
• MW: 372.481163978577
• CID: 5507003
• PubChem ID: 7498901
• Update Time: 2025-11-06

3-methyl-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• AKOS004994129
• F2041-0194
• 3-methyl-N-[1-(2-methylpropanoyl)-3,4-dihydro-2H-quinolin-6-yl]benzenesulfonamide
• N-(1-isobutyryl-1,2,3,4-tetrahydroquinolin-6-yl)-3-methylbenzenesulfonamide
• 3-methyl-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzene-1-sulfonamide
• 1005299-85-3

• Inchi： 1S/C20H24N2O3S/c1-14(2)20(23)22-11-5-7-16-13-17(9-10-19(16)22)21-26(24,25)18-8-4-6-15(3)12-18/h4,6,8-10,12-14,21H,5,7,11H2,1-3H3
• InChI Key： IXTRYFZZBHTRMR-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C)C=1)(NC1C=CC2=C(C=1)CCCN2C(C(C)C)=O)(=O)=O

Computed Properties

• Exact Mass: 372.15076381g/mol
• Monoisotopic Mass: 372.15076381g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 599
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 74.9Ų

Additional information on 3-methyl-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzene-1-sulfonamide

Introduction to 3-methyl-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzene-1-sulfonamide (CAS No. 1005299-85-3)

3-methyl-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzene-1-sulfonamide, identified by the CAS number 1005299-85-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a complex aromatic structure, incorporating both quinoline and sulfonamide functional groups. The presence of these structural motifs not only contributes to its unique chemical properties but also opens up a wide array of potential applications in drug discovery and development.

The molecular framework of 3-methyl-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzene-1-sulfonamide is notable for its intricate arrangement of heterocyclic and aromatic rings. The quinoline moiety, specifically the 1,2,3,4-tetrahydroquinoline derivative, is a well-known scaffold in medicinal chemistry due to its biological activity and structural versatility. Quinoline derivatives have been extensively studied for their pharmacological properties, including antimicrobial, antimalarial, and anticancer effects. The incorporation of a sulfonamide group further enhances the compound's potential bioactivity by introducing polar and hydrogen-bonding capabilities.

The sulfonamide functional group is particularly significant in medicinal chemistry due to its broad spectrum of biological activities. Sulfonamides are known for their antimicrobial properties and have been used in the treatment of various infections. Additionally, they serve as key pharmacophores in the development of drugs targeting enzymes such as dihydropteroate synthase and dihydrofolate reductase. The combination of a quinoline ring with a sulfonamide moiety in 3-methyl-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzene-1-sulfonamide suggests that this compound may exhibit multiple modes of action, making it a promising candidate for further investigation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of complex molecules with greater accuracy. These tools have been instrumental in identifying potential lead compounds for drug development. In the case of 3-methyl-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzene-1-sulfonamide, computational studies have suggested that its structure may interact with various biological targets. For instance, the quinoline ring could potentially bind to DNA or RNA-dependent enzymes, while the sulfonamide group might interact with protein surfaces to modulate enzyme activity.

The synthesis of 3-methyl-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzene-1-sulfonamide represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful manipulation of reaction conditions to ensure high yield and purity. Key steps include the formation of the tetrahydroquinoline ring system followed by the introduction of the sulfonamide group. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex aromatic core efficiently.

One of the most intriguing aspects of 3-methyl-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzene-1-sulfonamide is its potential application in addressing unmet medical needs. Current research indicates that this compound may exhibit inhibitory effects on certain enzymes implicated in cancer progression. The quinoline scaffold is known to disrupt microtubule formation and interfere with DNA replication in cancer cells. Meanwhile, the sulfonamide group could enhance binding affinity by forming hydrogen bonds with critical residues on target proteins.

In vitro studies have begun to elucidate the pharmacological profile of 3-methyl-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzene-1-sulfonamide. Initial results suggest that it demonstrates promising activity against several cancer cell lines. Mechanistic studies are ongoing to understand how this compound exerts its effects at the molecular level. Additionally, efforts are being made to optimize its solubility and bioavailability for clinical translation.

The role of natural product-inspired scaffolds in drug discovery cannot be overstated. Quinoline derivatives are among the most extensively studied classes of compounds due to their prevalence in nature and demonstrated biological activity. By leveraging natural product structures as starting points for drug design, 3-methyl-N-[1-(2-methylpropanoyl)-1,2，